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Introduction

2-(3,5-Dimethylphenoxy)benzaldehyde is an aromatic organic compound characterized by a
benzaldehyde moiety linked to a 3,5-dimethylphenyl group through an ether linkage. Its
chemical structure combines the reactive aldehyde functionality with the steric and electronic
features of the dimethylphenoxy group, making it a molecule of significant interest in synthetic
organic chemistry and drug discovery. The diaryl ether motif is a privileged scaffold in medicinal
chemistry, known to be present in a variety of biologically active compounds.[1][2][3][4] This
guide provides a comprehensive overview of its synthesis, physicochemical properties,
spectroscopic characterization, and potential applications for researchers, scientists, and drug
development professionals.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 2-(3,5-
Dimethylphenoxy)benzaldehyde is presented in Table 1. While experimental data for some
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properties are limited, predictions based on its structure provide valuable insights.

Property Value Source
CAS Number 320423-51-6 [5]
Molecular Formula C15H1402 [6]
Formula Weight 226.27 g/mol [51[6]
Boiling Point 122-124 °C at 0.05 mmHg [6]
Density (Predicted) 1.107 + 0.06 g/cm?3 [6]
Purity >95% [5]

Synthesis of 2-(3,5-Dimethylphenoxy)benzaldehyde

The synthesis of diaryl ethers is classically achieved through methods such as the Ulimann
condensation or the Williamson ether synthesis.[1][7][8] Given the structure of 2-(3,5-
Dimethylphenoxy)benzaldehyde, an Ullmann-type coupling reaction between an activated
aryl halide and a phenol is a highly plausible synthetic route. This approach involves the
copper-catalyzed reaction of 2-halobenzaldehyde with 3,5-dimethylphenol.

Proposed Synthesis: Ullmann Condensation

The Ullmann condensation is a robust method for the formation of diaryl ether bonds, typically
involving a copper catalyst, a base, and a high-boiling polar solvent.[7] A proposed synthetic
protocol for 2-(3,5-Dimethylphenoxy)benzaldehyde is detailed below.

Experimental Protocol: Ullmann Condensation for 2-(3,5-Dimethylphenoxy)benzaldehyde
Materials:

e 2-Chlorobenzaldehyde (or 2-Bromobenzaldehyde)

e 3,5-Dimethylphenol

o Copper(l) iodide (Cul)
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Potassium carbonate (K2COs), anhydrous
N,N-Dimethylformamide (DMF), anhydrous
Toluene

Ethyl acetate

Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSOQOa)
Silica gel for column chromatography
Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 3,5-dimethylphenol (1.0 eq.), potassium carbonate (2.0 eq.), and copper(l)
iodide (0.1 eq.).

Solvent and Reactant Addition: Evacuate and backfill the flask with an inert gas (e.qg.,
nitrogen or argon). Add anhydrous DMF to the flask, followed by the addition of 2-
chlorobenzaldehyde (1.2 eq.).

Reaction Conditions: Heat the reaction mixture to 120-140 °C and stir vigorously for 12-24
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture
with water and extract with ethyl acetate (3 x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate, and filter. Concentrate the filtrate under reduced pressure.

Chromatography: Purify the crude product by flash column chromatography on silica gel
using a gradient of ethyl acetate in hexane as the eluent to afford 2-(3,5-
Dimethylphenoxy)benzaldehyde.
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Caption: Proposed Ullmann condensation workflow for the synthesis of 2-(3,5-
Dimethylphenoxy)benzaldehyde.

Spectroscopic Characterization (Predicted)

While specific experimental spectra for 2-(3,5-Dimethylphenoxy)benzaldehyde are not
readily available in the cited literature, its characteristic spectroscopic features can be predicted
based on the known data for its constituent functional groups and related
phenoxybenzaldehyde structures. A summary of these expected spectroscopic data is provided
in Table 2.
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Technique Expected Features

Aldehyde proton (singlet, ~9.8-10.5 ppm),
1H NMR aromatic protons (multiplets, ~6.8-8.0 ppm),
methyl protons (singlet, ~2.2-2.4 ppm).

Carbonyl carbon (~190-195 ppm), aromatic
13C NMR carbons (~110-160 ppm), methyl carbons (~20-
25 ppm).

Strong C=0 stretch (~1680-1700 cm™1),
aromatic C=C stretches (~1450-1600 cm™1), C-
O-C stretch (~1200-1250 cm™1), aldehyde C-H
stretches (~2720 and ~2820 cm™1).

IR Spectroscopy

Mass Spectrometry Molecular ion peak (M*) at m/z = 226.27.

Experimental Protocol: Spectroscopic Analysis
1H and 3C NMR Spectroscopy:

e Prepare a solution of 2-(3,5-Dimethylphenoxy)benzaldehyde (5-10 mg for *H, 20-30 mg for
13C) in deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).

e Record the spectra on a 400 MHz or higher field NMR spectrometer.

» Reference the chemical shifts to the residual solvent peak.

Infrared (IR) Spectroscopy:

e Acquire the IR spectrum using an ATR-FTIR spectrometer.

¢ Place a small amount of the solid or liquid sample directly on the ATR crystal.
e Record the spectrum over a range of 4000-400 cm~—1.

Mass Spectrometry (MS):

e Analyze the sample using an electron ionization (El) mass spectrometer.
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e Introduce a dilute solution of the compound into the instrument.

e Record the mass spectrum, noting the molecular ion peak and fragmentation pattern.

Applications in Drug Discovery and Development

The diaryl ether scaffold is a key structural motif in a wide range of biologically active
molecules, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2][4] The
presence of the reactive benzaldehyde functionality in 2-(3,5-
Dimethylphenoxy)benzaldehyde provides a versatile handle for the synthesis of a diverse
library of derivatives for drug screening.

Potential as Enzyme Inhibitors

Derivatives of phenoxybenzaldehydes have been investigated as inhibitors of various
enzymes.[6] For instance, benzyloxybenzaldehyde derivatives have shown inhibitory activity
against aldehyde dehydrogenase (ALDH), an enzyme family implicated in cancer cell
resistance.[9] The diaryl ether structure can mimic the binding of natural substrates or allosteric
modulators, leading to enzyme inhibition.

The aldehyde group can form covalent or non-covalent interactions with active site residues of
target enzymes. For example, it can form a Schiff base with a lysine residue or participate in
hydrogen bonding. The 3,5-dimethylphenoxy moiety can engage in hydrophobic and van der
Waals interactions within the enzyme's binding pocket, contributing to the overall binding
affinity and selectivity.
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Caption: Hypothetical mechanism of enzyme inhibition by a derivative of 2-(3,5-
Dimethylphenoxy)benzaldehyde.

Conclusion
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2-(3,5-Dimethylphenoxy)benzaldehyde is a valuable building block for synthetic and
medicinal chemistry. While specific experimental data on its synthesis and spectroscopic
properties are not extensively documented in publicly available literature, established synthetic
methodologies for diaryl ethers provide a clear path to its preparation. The structural features of
this molecule suggest significant potential for its use in the development of novel therapeutic
agents, particularly as enzyme inhibitors. Further research into the synthesis and biological
evaluation of its derivatives is warranted to fully explore its potential in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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